Cas no 2680760-62-5 (benzyl N-2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)ethylcarbamate)

• Product Name: benzyl N-2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)ethylcarbamate
• CAS No: 2680760-62-5
• MF: C₁₄H₁₆N₄O₅
• MW: 320.300642967224
• CID: 5634548
• PubChem ID: 165927704
• Update Time: 2025-05-21

benzyl N-2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28293873
• 2680760-62-5
• benzyl N-[2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)ethyl]carbamate
• benzyl N-2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)ethylcarbamate

• Inchi： 1S/C14H16N4O5/c1-22-13-12(18(20)21)9-17(16-13)8-7-15-14(19)23-10-11-5-3-2-4-6-11/h2-6,9H,7-8,10H2,1H3,(H,15,19)
• InChI Key： TXWCVGLSVYYQHA-UHFFFAOYSA-N
• SMILES： O(C(NCCN1C=C(C(=N1)OC)[N+](=O)[O-])=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 320.11206962g/mol
• Monoisotopic Mass: 320.11206962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 111Ų

Additional information on benzyl N-2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)ethylcarbamate

Research Briefing on Benzyl N-2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)ethylcarbamate (CAS: 2680760-62-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of benzyl N-2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)ethylcarbamate (CAS: 2680760-62-5) as a promising compound for therapeutic applications. This briefing synthesizes the latest research findings, focusing on its synthesis, biological activity, and potential clinical relevance.

The compound, characterized by its unique pyrazole core and nitro-methoxy substituents, has been investigated for its role as a key intermediate in the synthesis of novel bioactive molecules. Recent studies published in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its utility in targeted drug delivery systems, particularly in the context of cancer therapy and antimicrobial resistance.

One notable study demonstrated the compound's efficacy as a precursor in the development of kinase inhibitors, which are critical for modulating cellular signaling pathways implicated in tumor growth. The research highlighted its selective binding affinity to specific kinase domains, suggesting potential for reduced off-target effects compared to existing inhibitors.

Further investigations into the pharmacokinetic properties of benzyl N-2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)ethylcarbamate revealed its stability under physiological conditions, with moderate bioavailability and favorable metabolic clearance rates. These findings, corroborated by in vivo models, underscore its suitability for further preclinical development.

In addition to its therapeutic potential, the compound's synthetic accessibility has been a focal point of recent research. Optimized protocols utilizing green chemistry principles have been reported, achieving higher yields and reduced environmental impact. Such advancements align with the growing emphasis on sustainable pharmaceutical manufacturing.

Despite these promising results, challenges remain, including the need for comprehensive toxicity profiling and formulation optimization. Ongoing studies aim to address these gaps, with preliminary data suggesting minimal hepatotoxicity at therapeutic doses. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, benzyl N-2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)ethylcarbamate represents a versatile scaffold with significant potential in drug discovery. Its dual role as a bioactive agent and synthetic intermediate positions it as a valuable asset in the development of next-generation therapeutics. Future research should prioritize mechanistic studies and combinatorial chemistry approaches to fully exploit its pharmacological properties.